Hexylene glycol
Hexylene glycol
Hexylene glycol is an oily colorless liquid with a mild sweet odor. Floats and mixes slowly with water. (USCG, 1999)
2-methylpentane-2,4-diol is a glycol in which the two hydroxy groups are at positions 2 and 4 of 2-methylpentane (isopentane).
Hexylene glycol is a natural product found in Nicotiana tabacum with data available.
2-methylpentane-2,4-diol is a glycol in which the two hydroxy groups are at positions 2 and 4 of 2-methylpentane (isopentane).
Hexylene glycol is a natural product found in Nicotiana tabacum with data available.
Brand Name:
Vulcanchem
CAS No.:
107-41-5
VCID:
VC0001673
InChI:
InChI=1S/C6H14O2/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-3H3
SMILES:
CC(CC(C)(C)O)O
Molecular Formula:
C6H14O2
C6H14O2
(CH3)2COHCH2CHOHCH3
C6H14O2
(CH3)2COHCH2CHOHCH3
Molecular Weight:
118.17 g/mol
Hexylene glycol
CAS No.: 107-41-5
Cat. No.: VC0001673
Molecular Formula: C6H14O2
C6H14O2
(CH3)2COHCH2CHOHCH3
Molecular Weight: 118.17 g/mol
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Specification
| Description | Hexylene glycol is an oily colorless liquid with a mild sweet odor. Floats and mixes slowly with water. (USCG, 1999) 2-methylpentane-2,4-diol is a glycol in which the two hydroxy groups are at positions 2 and 4 of 2-methylpentane (isopentane). Hexylene glycol is a natural product found in Nicotiana tabacum with data available. |
|---|---|
| CAS No. | 107-41-5 |
| Molecular Formula | C6H14O2 C6H14O2 (CH3)2COHCH2CHOHCH3 |
| Molecular Weight | 118.17 g/mol |
| IUPAC Name | 2-methylpentane-2,4-diol |
| Standard InChI | InChI=1S/C6H14O2/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-3H3 |
| Standard InChI Key | SVTBMSDMJJWYQN-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H](CC(C)(C)O)O |
| SMILES | CC(CC(C)(C)O)O |
| Canonical SMILES | CC(CC(C)(C)O)O |
| Boiling Point | 387 °F at 760 mmHg (USCG, 1999) 198 °C at 760 mm Hg 198 °C 388 °F |
| Colorform | Liquid Colorless liquid |
| Flash Point | 200 °F (USCG, 1999) 93 °C, closed cup 93 degree C (closed cup) 205 °F (96 °C) (Open cup) 96 °C o.c. 209 °F |
| Melting Point | -58 °F (USCG, 1999) Freezing point = -50 °C (glass or vitreous condition) Heat of fusion at melting point = 1.48X10+7 J/kmol -50 °C -58 °F (sets to glass) -58 °F (Sets to glass) |
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